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Compound of Interest

Compound Name: ACTH (4-10)
CAS No.: 4037-01-8
Cat. No.: B1664359
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of
Adrenocorticotropic Hormone (4-10) (ACTH (4-10)) to ensure its stability and efficacy in
experimental settings. ACTH (4-10) is a heptapeptide fragment of ACTH with the sequence
Met-Glu-His-Phe-Arg-Trp-Gly.[1][2] It acts as an agonist for melanocortin receptors, primarily
MC3R and MC4R, and is utilized in neurological and metabolic research.[1][3][4]

Data Presentation
Table 1: Solubility of ACTH (4-10)
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Solvent Concentration Notes

Recommended for most in
Water Up to 1-2 mg/mL[2][3] ] o

vitro applications.

May require sonication to fully
DMSO 25-55 mg/mL[1][4][5]

dissolve.[1][4]

o Recommended for higher
Acetonitrile )
concentrations

Use if solubility in water is

insufficient.[2]

0.9% Saline 1 pg/uL (for 1pg dose)[6]

Suitable for in vivo

preparations.[6]

Table 2: Storage Conditions for Lyophilized ACTH (4-10)

Powder
Storage Temperature Duration Important Considerations
Keep sealed, protected from
-20°C 1to = 4 years[1][3][4][7] ] ]
light and moisture.[1][2]
-80°C Up to 2 years[1] Optimal for long-term storage.
0-5°C Up to 6 months[8] Suitable for short-term storage.

Table 3: Storage Conditions for Reconstituted ACTH (4-

10) Solutions

Storage Temperature Duration Important Considerations
Aliquot to avoid freeze-thaw
-20°C 1 to 3 months[1][8]
cycles.[1][8]
Recommended for long-term
-80°C 6 to 12 months[1][4] )
storage of stock solutions.
For short-term use after
+4°C Up to 5 days|[8]

reconstitution.
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (4-10)

This protocol outlines the steps for reconstituting lyophilized ACTH (4-10) to prepare a stock
solution.

Materials:

e Lyophilized ACTH (4-10) peptide

 Sterile, high-purity water, DMSO, or other desired solvent
» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

Procedure:

o Pre-centrifugation: Before opening, briefly centrifuge the vial of lyophilized peptide to ensure
all the powder is at the bottom.

e Solvent Selection: Choose a solvent based on the desired stock concentration and
downstream application (see Table 1). For cell-based assays, sterile water is often preferred.
For higher concentrations, DMSO may be necessary.

¢ Reconstitution:

o Carefully add the calculated volume of the chosen solvent to the vial to achieve the
desired stock concentration. For example, to make a 1 mg/mL stock solution from 1 mg of
peptide, add 1 mL of solvent.

o Gently vortex or pipette the solution up and down to ensure the peptide is fully dissolved.

 Assisting Dissolution: If the peptide does not dissolve readily, sonication can be used to aid
dissolution, particularly when using DMSO.[1][4]

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots in low-protein-binding tubes.[1][8]
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o Storage: Immediately store the aliquots at -20°C or -80°C as detailed in Table 3.

Protocol 2: Storage of ACTH (4-10)

Proper storage is critical for maintaining the integrity of the peptide.

Lyophilized Powder:

o Store the vial in a desiccator at -20°C for long-term stability.[2][3]

e The product is hygroscopic and should be protected from light and moisture.[2]
Reconstituted Solutions:

e Long-term: For storage longer than a few days, store aliquots at -80°C for up to 6-12 months
or at -20°C for 1-3 months.[1][4][8]

¢ Short-term: If the solution will be used within a few days, it can be stored at 4°C for up to 5
days.[8]

e Working Solutions: For in vivo experiments, it is recommended to prepare fresh working
solutions on the day of use.[1][9]

Protocol 3: Example Application - In Vitro Melanocortin
Receptor Activation Assay

This protocol provides a general workflow for using an ACTH (4-10) solution in a cell-based
assay to measure receptor activation.

Materials:

Cells expressing MC3R or MC4R

Appropriate cell culture medium

Reconstituted ACTH (4-10) stock solution (e.g., 1 mM in sterile water)

Assay buffer (e.g., HBSS)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.abbiotec.com/peptides/acth-4-10-peptide
https://www.caymanchem.com/product/27106/acth-4-10-human-mouse-rat-porcine-bovine-ovine-trifluoroacetate-salt
https://www.abbiotec.com/peptides/acth-4-10-peptide
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html
https://www.clinisciences.com/en/other-products-186/adrenocorticotropic-hormone-acth-24508194.html
https://phoenixpeptide.com/products/acth-4-10-human/
https://phoenixpeptide.com/products/acth-4-10-human/
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html?locale=es-ES
https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Detection reagents (e.g., for measuring CAMP levels)
o Multi-well assay plates
Procedure:

o Cell Plating: Seed the cells in a multi-well plate at a density appropriate for your assay and
allow them to adhere overnight.

e Preparation of Working Solutions:
o Thaw an aliquot of the ACTH (4-10) stock solution.

o Perform serial dilutions of the stock solution in the assay buffer to create a range of
working concentrations. The final concentrations should bracket the known EC50 values
for the target receptor (EC50 for human MC3R is 23 nM and for MC4R is 330 nM).[3]

e Cell Treatment:
o Remove the culture medium from the cells.
o Wash the cells gently with assay buffer.

o Add the prepared working solutions of ACTH (4-10) to the respective wells. Include a
vehicle control (assay buffer only).

 Incubation: Incubate the plate at 37°C for the desired period to allow for receptor stimulation.

» Detection: Following incubation, lyse the cells and measure the downstream signaling
molecule (e.g., CAMP) according to the manufacturer's instructions for your specific assay
kit.

o Data Analysis: Plot the response (e.g., CAMP concentration) against the log of the ACTH (4-
10) concentration to generate a dose-response curve and calculate the EC50.

Mandatory Visualization
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Preparation Workflow
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Caption: Workflow for preparing and storing ACTH (4-10).
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Caption: ACTH (4-10) signaling via melanocortin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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